N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide

• IUPAC Name: N-(3-chlorophenyl)-2,6-dimethylpiperidine-1-carboxamide
• InChI: InChI=1S/C14H19ClN2O/c1-10-5-3-6-11(2)17(10)14(18)16-13-8-4-7-12(15)9-13/h4,7-11H,3,5-6H2,1-2H3,(H,16,18)
• InChI Key: PYHJTPDJCMQAIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)NC2=CC(=CC=C2)Cl)C
• Molecular Formula: C14H19ClN2O
• Molecular Weight: 266.76 g/mol
• CAS RN: 331838-97-2

Description

N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide, also known as NPC, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of piperidinecarboxamide compounds and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide is not fully understood. However, it has been found to interact with the dopamine D2 receptor and inhibit the activity of cyclooxygenase-2. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been shown to modulate the activity of other neurotransmitter systems, including serotonin and glutamate. These effects may contribute to the therapeutic potential of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to decrease the activity of dopamine neurons in the brain, which may contribute to its antipsychotic effects. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been found to decrease the production of inflammatory mediators, which may contribute to its anti-inflammatory effects. Additionally, N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been shown to increase the activity of certain enzymes involved in the metabolism of drugs, which may affect the pharmacokinetics of other compounds.

Advantages and Limitations for Lab Experiments

N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied, making it a well-characterized compound. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been found to exhibit a range of biochemical and physiological effects, making it a useful tool for studying the mechanisms of action of other compounds. However, N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide also has some limitations for lab experiments. It has been found to have low solubility in water, which may affect its bioavailability. Additionally, N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been found to have some toxicity in animal studies, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide. One area of research is the development of new derivatives of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide with improved pharmacokinetic properties. Another area of research is the investigation of the potential therapeutic applications of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide in the treatment of psychiatric disorders and inflammatory conditions. Additionally, the mechanisms of action of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide and its interactions with other compounds could be further elucidated through additional studies. Overall, the study of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has the potential to contribute to the development of new therapeutic agents and improve our understanding of the mechanisms of action of psychiatric and inflammatory disorders.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide involves the reaction of 3-chlorobenzoyl chloride with 2,6-dimethylpiperidine in the presence of a base such as sodium carbonate. The resulting intermediate is then treated with ammonia to obtain N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide. The synthesis method has been optimized to improve the yield and purity of N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide.

Scientific Research Applications

N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, analgesic, and anti-inflammatory effects. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has been shown to interact with the dopamine D2 receptor, which is involved in the regulation of mood and behavior. N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide has also been found to inhibit the activity of cyclooxygenase-2, an enzyme involved in the production of inflammatory mediators. These findings suggest that N-(3-chlorophenyl)-2,6-dimethyl-1-piperidinecarboxamide may have potential applications in the treatment of psychiatric disorders and inflammatory conditions.